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Compound of Interest

Compound Name: Pyridostatin

Cat. No.: B1662821 Get Quote

In the landscape of G-quadruplex (G4) research, small molecules that can bind to and stabilize

these non-canonical DNA and RNA structures are invaluable tools for elucidating their

biological roles and for potential therapeutic development. Among the numerous G4 ligands

developed, Pyridostatin (PDS) and BRACO-19 have emerged as prominent compounds, each

with distinct characteristics. This guide provides a detailed, data-driven comparison of

Pyridostatin and BRACO-19 for researchers, scientists, and drug development professionals.

At a Glance: Key Differences
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Feature Pyridostatin (PDS) BRACO-19

Binding Affinity
High affinity for G-quadruplex

structures.
Potent G-quadruplex binder.

Selectivity

Highly selective for G-

quadruplexes over duplex

DNA.

Moderate selectivity for G-

quadruplexes over duplex

DNA (~40-fold).[1]

Primary Mechanism

Stabilizes G4 structures,

leading to replication and

transcription-dependent DNA

damage.[2][3]

Stabilizes telomeric G-

quadruplexes, leading to

telomere dysfunction and

telomerase inhibition.[4][5][6]

[7]

Cellular Effects

Induces cell cycle arrest, DNA

damage response (γH2AX

formation), and can

downregulate BRCA1

transcription.[2][8][9]

Induces senescence,

apoptosis, and cell cycle

arrest, particularly in cancer

cells with short telomeres.[4][5]

[6][7]

Quantitative Performance Data
The following tables summarize the available quantitative data for Pyridostatin and BRACO-

19, providing a direct comparison of their binding affinities and cytotoxic activities.

Table 1: G-Quadruplex Binding Affinity

Ligand
G-Quadruplex
Target

Apparent
Dissociation
Constant (Kd)

Method Reference

Pyridostatin AT11-L2 G4 1.4 x 10-8 M
Fluorescence

Titration
[10]

BRACO-19 AT11-L2 G4 5.6 x 10-6 M
Fluorescence

Titration
[10]

Table 2: Cytotoxicity (IC50)
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Ligand Cell Line IC50 Exposure Time Reference

BRACO-19
U87

(Glioblastoma)
1.45 µM 72 hours

BRACO-19
U251

(Glioblastoma)
1.55 µM 72 hours

BRACO-19
SHG-44

(Glioblastoma)
2.5 µM 72 hours

BRACO-19

UXF1138L

(Uterine

Carcinoma)

2.5 µM 5 days [11]

Pyridostatin

Analog (50b)

Hep-2 (Laryngeal

Carcinoma)
1-2 µM Not Specified [12]

Signaling and Mechanistic Pathways
The distinct mechanisms of action of Pyridostatin and BRACO-19 are visualized below,

highlighting their impact on cellular processes.
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Caption: Pyridostatin's mechanism of inducing DNA damage and cell cycle arrest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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